Cas no 25848-68-4 (3beta,7alpha-Dihydroxy-5alpha-androstan-17-on)

3beta,7alpha-Dihydroxy-5alpha-androstan-17-on structure
25848-68-4 structure
Product Name:3beta,7alpha-Dihydroxy-5alpha-androstan-17-on
CAS No:25848-68-4
MF:C19H30O3
MW:306.439706325531
CID:2036017
PubChem ID:9815044
Update Time:2025-04-21

3beta,7alpha-Dihydroxy-5alpha-androstan-17-on Chemical and Physical Properties

Names and Identifiers

    • 3beta,7alpha-Dihydroxy-5alpha-androstan-17-on
    • 3beta,7alpha-dihydroxy-5alpha-androstan-17-one
    • 3beta-7alpha-Dihydroxy-5alpha-androstane-17-one
    • 7alpha hydroxy isoandrosterone
    • 7alpha-hydroxy-EpiA
    • Androstan-17-one, 3,7-dihydroxy-, (3β,5α,7α)-
    • Inchi: 1S/C19H30O3/c1-18-7-5-12(20)9-11(18)10-15(21)17-13-3-4-16(22)19(13,2)8-6-14(17)18/h11-15,17,20-21H,3-10H2,1-2H3/t11-,12+,13+,14+,15-,17+,18+,19+/m1/s1
    • InChI Key: VFPMCLQMAUVEHD-KMQZSKAMSA-N
    • SMILES: O[C@@H]1C[C@H]2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)C(CC[C@H]3[C@@H]21)=O)O

Computed Properties

  • Exact Mass: 306.21949481g/mol
  • Monoisotopic Mass: 306.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.158±0.06 g/cm3(Predicted)
  • Boiling Point: 454.7±45.0 °C(Predicted)
  • pka: 14.75±0.70(Predicted)
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